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For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylglutaconyl-CoA (3-MG-CoA) is a critical intermediate in the mitochondrial catabolism
of the branched-chain amino acid, leucine. The structural and functional analysis of this
molecule is paramount, primarily due to its accumulation in the inborn error of metabolism
known as 3-Methylglutaconic Aciduria Type | (MGA Type I). This disorder arises from a
deficiency in the enzyme 3-methylglutaconyl-CoA hydratase (AUH), leading to severe
neurological manifestations. This technical guide provides a comprehensive overview of 3-MG-
CoA, including its molecular structure, metabolic context, and the key analytical methodologies
employed for its detection and characterization. Detailed experimental protocols for enzymatic
assays and metabolite profiling are provided, alongside quantitative data and structural insights
into the AUH enzyme.

Molecular Profile of 3-Methylglutaconyl-CoA

3-Methylglutaconyl-CoA is an acyl-CoA thioester. Its structure consists of a 3-
methylglutaconyl moiety linked to a coenzyme A molecule. The coenzyme A tail is crucial for its
interaction with enzymes in the leucine degradation pathway.
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Property

Data

Chemical Formula

C27H42N7019P3S

Average Molecular Weight

893.644 g/mol

Monoisotopic Molecular Weight

893.146902423 Da

(3E)-5-({2-[(3-{[4-({--INVALID-LINK--
phosphoryl}oxy)-1,2-dihydroxy-3,3-

IUPAC Name dimethylbutylidene]lamino}-1-
hydroxypropylidene)amino]ethyl}sulfanyl)-3-
methyl-5-oxopent-3-enoic acid
MG-CoA, B-methylglutaconyl-CoA, trans-3-

Synonyms
Methylglutaconyl-CoA

CAS Number 6247-73-0

Metabolic Pathways Involving 3-Methylglutaconyl-

CoA

Leucine Catabolism Pathway

3-MG-CoA is the fifth intermediate in the canonical pathway for leucine degradation. A

deficiency in the enzyme 3-methylglutaconyl-CoA hydratase (encoded by the AUH gene)

causes a metabolic block, leading to the accumulation of 3-MG-CoA and its byproducts.[1]

© 2026 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b13853425/docs?utm_src=pdf-body#structural-analysis-of-3-methylglutaconyl-coa
https://www.benchchem.com/product/b13853425/docs?utm_src=pdf-body#structural-analysis-of-3-methylglutaconyl-coa
https://www.benchchem.com/product/b13853425/docs?utm_src=pdf-body#structural-analysis-of-3-methylglutaconyl-coa
https://www.dshs.texas.gov/sites/default/files/newborn/pdf/Fact3MGA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13853425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

HMGCL Acetoacetate
A

3-Hydroxy- thylglutaryl-CoA
(HMG-CoA)

AUH
(3-MG-CoA Hydratase)

3-Methylglutaconyl-CoA Acetyl-CoA

VD

3-Methylcrotonyl-CoA

Isovaleryl-CoA

e

Click to download full resolution via product page

Caption: The mitochondrial leucine degradation pathway.

Alternative Pathway in Secondary 3-MGA-urias

In metabolic disorders not directly related to leucine catabolism (secondary 3-MGA-urias), it is
proposed that 3-MGA arises from the condensation of mitochondrial acetyl-CoA. This pathway
operates in reverse of the canonical leucine breakdown, driven by acetyl-CoA accumulation
under conditions of mitochondrial stress.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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